Cas no 2172160-65-3 (3-(2-Sulfanylpyrimidin-4-yl)pyrrolidin-3-ol)

• Product Name: 3-(2-Sulfanylpyrimidin-4-yl)pyrrolidin-3-ol
• CAS No: 2172160-65-3
• MF: C₈H₁₁N₃OS
• MW: 197.257439851761
• CID: 5766583
• PubChem ID: 165846326
• Update Time: 2025-06-08

3-(2-Sulfanylpyrimidin-4-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2172160-65-3
• EN300-1609920
• 3-(2-sulfanylpyrimidin-4-yl)pyrrolidin-3-ol
• 3-(2-Sulfanylpyrimidin-4-yl)pyrrolidin-3-ol

• Inchi： 1S/C8H11N3OS/c12-8(2-4-9-5-8)6-1-3-10-7(13)11-6/h1,3,9,12H,2,4-5H2,(H,10,11,13)
• InChI Key： MCQMLMMUNOMVDR-UHFFFAOYSA-N
• SMILES： S=C1N=CC=C(C2(CNCC2)O)N1

Computed Properties

• Exact Mass: 197.06228316g/mol
• Monoisotopic Mass: 197.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 88.7Ų

Additional information on 3-(2-Sulfanylpyrimidin-4-yl)pyrrolidin-3-ol

Introduction to 3-(2-Sulfanylpyrimidin-4-yl)pyrrolidin-3-ol (CAS No. 2172160-65-3)

3-(2-Sulfanylpyrimidin-4-yl)pyrrolidin-3-ol, a compound with the CAS number 2172160-65-3, is a promising molecule in the field of medicinal chemistry and pharmaceutical research. This compound has garnered significant attention due to its unique structural features and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to 3-(2-Sulfanylpyrimidin-4-yl)pyrrolidin-3-ol.

Chemical Structure and Properties

3-(2-Sulfanylpyrimidin-4-yl)pyrrolidin-3-ol is a small organic molecule characterized by a pyrrolidine ring fused with a pyrimidine moiety, featuring a sulfur atom at the 2-position of the pyrimidine ring. The presence of the hydroxyl group at the 3-position of the pyrrolidine ring adds to its chemical diversity and reactivity. The molecular formula of 3-(2-Sulfanylpyrimidin-4-yl)pyrrolidin-3-ol is C₉H₁₁N₃OS, and its molecular weight is approximately 197.26 g/mol.

The compound exhibits good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various biochemical assays and in vitro studies. Its stability under different pH conditions and temperatures has been extensively studied, ensuring its reliability in experimental settings.

Synthesis Methods

The synthesis of 3-(2-Sulfanylpyrimidin-4-yl)pyrrolidin-3-ol involves several well-documented routes, each offering unique advantages in terms of yield, purity, and scalability. One common approach is the reaction between 4-chloro-2-sulfanylpyrimidine and 3-hydroxypyrrolidine in the presence of a suitable base such as potassium carbonate or sodium hydride. This method typically yields high purity products with good yields, making it a preferred choice for laboratory-scale synthesis.

An alternative synthetic route involves the use of microwave-assisted synthesis, which significantly reduces reaction times and improves overall efficiency. This method has been particularly useful in large-scale production processes, where time and cost are critical factors.

Biological Activities

3-(2-Sulfanylpyrimidin-4-yl)pyrrolidin-3-ol has shown promising biological activities in various preclinical studies. One of its key applications is as an inhibitor of specific enzymes involved in signal transduction pathways. For instance, it has been reported to exhibit potent inhibitory activity against protein kinases such as p38 MAPK and JNK, which are implicated in inflammatory responses and cell survival pathways.

In addition to its enzymatic inhibition properties, 3-(2-Sulfanylpyrimidin-4-yl)pyrrolidin-3-ol has demonstrated significant anti-inflammatory effects in both in vitro and in vivo models. Studies have shown that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for the treatment of inflammatory diseases.

Clinical Applications and Research Advancements

The therapeutic potential of 3-(2-Sulfanylpyrimidin-4-yl)pyrrolidin-3-ol has been explored in several preclinical studies, with promising results. Recent research has focused on its application in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Studies have shown that this compound can modulate key signaling pathways involved in neuronal survival and function, offering new avenues for therapeutic intervention.

In addition to neurological disorders, 3-(2-Sulfanylpyrimidin-4-yl)pyrrolidin-3-ol has also shown promise in cancer research. Preclinical studies have demonstrated its ability to inhibit cancer cell proliferation and induce apoptosis in various cancer cell lines. These findings suggest that it could be a valuable addition to the arsenal of anticancer agents currently under development.

Conclusion

3-(2-Sulfanylpyrimidin-4-yl)pyrrolidin-3-ol (CAS No. 2172160-65-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for further investigation. Ongoing research continues to uncover new applications and mechanisms of action for this compound, paving the way for its potential use in treating various diseases.